(2S)-N-(2-Hydroxyethyl)pyrrolidine-2-carboxamide;hydrochloride

• IUPAC Name: (2S)-N-(2-hydroxyethyl)pyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C7H14N2O2.ClH/c10-5-4-9-7(11)6-2-1-3-8-6;/h6,8,10H,1-5H2,(H,9,11);1H/t6-;/m0./s1
• InChI Key: BGWNRBMPJQXCKC-RGMNGODLSA-N
• Canonical SMILES: C1CC(NC1)C(=O)NCCO.Cl
• Isomeric SMILES: C1C[C@H](NC1)C(=O)NCCO.Cl
• Molecular Formula: C7H15ClN2O2
• Molecular Weight: 194.66 g/mol
• CAS No.: 2418597-10-9

Description

(2S)-N-(2-Hydroxyethyl)pyrrolidine-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C7H15ClN2O2 and its molecular weight is 194.66. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Ring Transformations : Research by Gazizov et al. (2015) explored the ring opening of similar compounds in the presence of trifluoroacetic acid, leading to the formation of new substituted dibenzoxanthenes, diarylmethane derivatives, and calix[4]resorcinols. This highlights its potential role in complex chemical synthesis and transformations (Gazizov et al., 2015).

• Antimicrobial Activity : A study by Zhuravel et al. (2005) synthesized similar compounds, demonstrating significant activity against bacterial or fungal strains, indicating its potential for developing new antimicrobial agents (Zhuravel et al., 2005).

• Combinatorial Chemistry Applications : Malavašič et al. (2007) researched the combinatorial synthesis of similar compounds. This approach is valuable in the pharmaceutical industry for the rapid generation of compound libraries for drug discovery (Malavašič et al., 2007).

• Crystal Structure Analysis : A study by Chen et al. (2011) focused on the crystal structure of a similar compound, providing insights into its molecular structure and interactions, which is critical for understanding its chemical behavior and potential applications (Chen et al., 2011).

• Biocatalytic Applications in Organic Synthesis : The work of Chen et al. (2012) on the biocatalytic hydrolysis of similar compounds highlights their use in organic synthesis, showing how biocatalysts can be employed to achieve high yields and enantioselectivity (Chen et al., 2012).

• Ligand in Metal-Catalyzed Reactions : Research by Ma et al. (2017) utilized a similar compound as a ligand in Cu-catalyzed reactions, demonstrating its potential in enhancing the efficiency and selectivity of metal-catalyzed coupling reactions (Ma et al., 2017).

• Cancer Research : A study by Ramezani et al. (2017) investigated the effects of a similar compound on the viability and apoptosis of human hepatocellular carcinoma cells, indicating its potential application in cancer research and therapy (Ramezani et al., 2017).